Cas no 102940-09-0 (N,n-di(propan-2-yl)hexan-1-amine)

• Product name: N,n-di(propan-2-yl)hexan-1-amine
• CAS No: 102940-09-0
• MF: C₁₂H₂₇N
• MW: 185.349483728409
• CID: 1137305
• PubChem ID: 18952777

N,n-di(propan-2-yl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,n-di(propan-2-yl)hexan-1-amine
• SCHEMBL295607
• DTXSID80596799
• 102940-09-0

• Inchi： InChI=1S/C12H27N/c1-6-7-8-9-10-13(11(2)3)12(4)5/h11-12H,6-10H2,1-5H3
• InChI Key： OENLNEZGRPNQDR-UHFFFAOYSA-N
• SMILES： CCCCCCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 185.21451
• Monoisotopic Mass: 185.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24